Ciguatera toxins

Ciguatera toxins are potent marine biotoxins produced by certain species of fish, particularly those found in tropical and subtropical waters. These toxins, primarily composed of ciguatoxin (CgTox) and maitotoxin (Maitoxin), accumulate in the tissues over time as these fish consume toxic dinoflagellates like Gambierdiscus sp., which are naturally present in marine environments. Once ingested by humans through contaminated seafood, particularly large predatory reef fish, ciguatera toxins can cause a variety of symptoms including gastrointestinal distress, neurological issues such as paresthesia and neuropathic pain, and cardiovascular effects. Symptoms can range from mild to severe and may persist for months or even years after the initial exposure. Diagnosis is often challenging due to its non-specific nature and variability in severity among individuals. Treatment options are limited, with anti-inflammatory medications, analgesics, and intravenous immunoglobulin being used to manage symptoms. Prevention involves educating consumers about safe seafood consumption practices and regulatory measures to monitor fish for ciguatera toxin levels.
Ciguatera toxins
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